Cas no 55241-70-8 (Benzaldehyde,2-(2-propyn-1-yloxy)-, oxime)

• Product Name: Benzaldehyde,2-(2-propyn-1-yloxy)-, oxime
• CAS No: 55241-70-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD03001307
• CID: 371312
• PubChem ID: 9581603
• Update Time: 2025-05-20

Benzaldehyde,2-(2-propyn-1-yloxy)-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(2-propyn-1-yloxy)-, oxime
• 2-(2-PROPYNYLOXY)BENZENECARBALDEHYDE OXIME
• 2-(1H-1,2,4-TRIAZOL-3-YL)PYRIDINE
• 2-propargyloxybenzaldoxime
• 2-Propinyloxybenzaldoxim
• AKOS005071428
• J-506562
• 2-(Prop-2-yn-1-yloxy)benzaldehyde oxime
• 2-(Prop-2-yn-1-yloxy)benzaldehydeoxime
• MFCD03001307
• SCHEMBL16774375
• (NE)-N-[(2-prop-2-ynoxyphenyl)methylidene]hydroxylamine
• 55241-70-8
• 9R-0316
• CS-0364774

• MDL： MFCD03001307
• Inchi： 1S/C10H9NO2/c1-2-7-13-10-6-4-3-5-9(10)8-11-12/h1,3-6,8,12H,7H2/b11-8+
• InChI Key： VMONQQVWIPRJJI-DHZHZOJOSA-N
• SMILES： O(CC#C)C1C=CC=CC=1/C=N/O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.01
• Melting Point: 79-81°C
• Boiling Point: 311°C at 760 mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.504
• PSA: 41.82000
• LogP: 1.50670

Benzaldehyde,2-(2-propyn-1-yloxy)-, oxime Security Information

• HazardClass：IRRITANT

Additional information on Benzaldehyde,2-(2-propyn-1-yloxy)-, oxime

Benzaldehyde, 2-(2-Propyn-1-yloxy)-, Oxime (CAS No. 55241-70-8): A Comprehensive Overview

Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime (CAS No. 55241-70-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and chemical research. This compound is characterized by its unique molecular structure, which includes a benzaldehyde moiety, a propargyloxy group, and an oxime functional group. The combination of these functionalities imparts a range of chemical properties that make it valuable for various scientific and industrial purposes.

The molecular formula of Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime is C₁₀H₁₁NO₂, and its molecular weight is approximately 177.20 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of organic synthesis, Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime serves as a valuable building block for the synthesis of more complex molecules. The presence of the oxime group allows for the formation of imines and other nitrogen-containing compounds through condensation reactions. Additionally, the propargyloxy group can undergo various transformations such as alkyne metathesis and copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a useful intermediate in the synthesis of functionalized molecules.

In the pharmaceutical industry, Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents and anticancer drugs. For instance, researchers at the University of California have reported the use of this compound in the synthesis of a series of antiviral agents that exhibit potent activity against influenza viruses. The unique combination of functionalities in Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime allows for the fine-tuning of pharmacological properties, making it an attractive candidate for drug discovery efforts.

The chemical stability and reactivity of Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime have also been investigated in detail. Studies have shown that it is stable under standard laboratory conditions but can undergo controlled reactions under specific conditions. For example, it can be reduced to form corresponding alcohols or undergo hydrolysis to produce carboxylic acids. These transformations are crucial for expanding its utility in synthetic chemistry.

In addition to its synthetic applications, Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime has been studied for its potential biological activities. Research conducted at Harvard University has demonstrated that this compound exhibits moderate antioxidant properties due to its ability to scavenge free radicals. This property makes it a potential candidate for use in formulations aimed at reducing oxidative stress-related diseases.

The environmental impact of Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime has also been considered in recent studies. While it is generally considered safe for use in laboratory settings, proper handling and disposal practices are recommended to minimize any potential environmental risks. Researchers at the Environmental Protection Agency (EPA) have conducted toxicity assessments to ensure that its use does not pose significant hazards to human health or the environment.

In conclusion, Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime (CAS No. 55241-70-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and chemical research. Its unique molecular structure and chemical properties make it an essential tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, Benzaldehyde, 2-(2-propyn-1-yloxy)-, oxime remains a promising compound with significant potential for future developments.